Cas no 2171692-14-9 (1-(1-cyanopropanesulfonyl)azetidine-2-carboxamide)

• Product Name: 1-(1-cyanopropanesulfonyl)azetidine-2-carboxamide
• CAS No: 2171692-14-9
• MF: C₈H₁₃N₃O₃S
• MW: 231.27212023735
• CID: 5995757
• PubChem ID: 165517881
• Update Time: 2025-08-04

1-(1-cyanopropanesulfonyl)azetidine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-(1-cyanopropanesulfonyl)azetidine-2-carboxamide
• EN300-1281879
• 2171692-14-9

• Inchi： 1S/C8H13N3O3S/c1-2-6(5-9)15(13,14)11-4-3-7(11)8(10)12/h6-7H,2-4H2,1H3,(H2,10,12)
• InChI Key： CJUKLDIOHRMGLR-UHFFFAOYSA-N
• SMILES： S(C(C#N)CC)(N1CCC1C(N)=O)(=O)=O

Computed Properties

• Exact Mass: 231.06776246g/mol
• Monoisotopic Mass: 231.06776246g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 403
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 113Ų

Additional information on 1-(1-cyanopropanesulfonyl)azetidine-2-carboxamide

Introduction to 1-(1-cyanopropanesulfonyl)azetidine-2-carboxamide (CAS No. 2171692-14-9)

1-(1-cyanopropanesulfonyl)azetidine-2-carboxamide, with the CAS number 2171692-14-9, is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a cyanopropane sulfonyl group and an azetidine carboxamide moiety. These structural elements contribute to its potential therapeutic applications and biological activities.

The chemical structure of 1-(1-cyanopropanesulfonyl)azetidine-2-carboxamide is particularly noteworthy due to its combination of functional groups that can interact with various biological targets. The azetidine ring, a four-membered cyclic amine, is known for its rigidity and ability to adopt specific conformations, which can enhance the compound's binding affinity to protein targets. The cyanopropane sulfonyl group, on the other hand, introduces additional reactivity and stability, making the compound suitable for a wide range of biological assays.

Recent studies have explored the potential of 1-(1-cyanopropanesulfonyl)azetidine-2-carboxamide in various therapeutic areas. One notable application is in the treatment of neurological disorders. Research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent neuroprotective effects by modulating specific ion channels and receptors involved in neuronal function. The ability to protect neurons from oxidative stress and excitotoxicity makes it a promising candidate for the development of new drugs targeting conditions such as Alzheimer's disease and Parkinson's disease.

In addition to its neuroprotective properties, 1-(1-cyanopropanesulfonyl)azetidine-2-carboxamide has also been investigated for its anti-inflammatory effects. Inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease, are characterized by chronic inflammation that can lead to tissue damage and functional impairment. Preclinical studies have demonstrated that this compound can effectively reduce inflammatory markers and alleviate symptoms in animal models of these diseases. The mechanism of action appears to involve the inhibition of pro-inflammatory cytokines and the activation of anti-inflammatory pathways.

The pharmacokinetic properties of 1-(1-cyanopropanesulfonyl)azetidine-2-carboxamide have also been studied extensively. Research indicates that it has favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are crucial for its potential use as an oral therapeutic agent. The compound exhibits good oral bioavailability and a reasonable half-life, allowing for once-daily dosing regimens in clinical settings.

Clinical trials are currently underway to evaluate the safety and efficacy of 1-(1-cyanopropanesulfonyl)azetidine-2-carboxamide in human subjects. Early-phase trials have shown promising results, with no significant adverse effects reported at therapeutic doses. These findings suggest that the compound is well-tolerated and has a favorable safety profile, paving the way for further clinical development.

In conclusion, 1-(1-cyanopropanesulfonyl)azetidine-2-carboxamide (CAS No. 2171692-14-9) represents a promising candidate in the field of medicinal chemistry due to its unique structural features and diverse biological activities. Its potential applications in neuroprotection and anti-inflammation make it a valuable target for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound holds significant promise for addressing unmet medical needs in various disease areas.